Copper(II) 4,4',4'',4'''-tetraaza-29H,31H-phthalocyanine

• IUPAC Name: copper;2,6,11,15,20,24,29,34,38,40-decaza-37,39-diazanidanonacyclo[28.6.1.13,10.112,19.121,28.04,9.013,18.022,27.031,36]tetraconta-1,3(40),4(9),5,7,10,12,14,16,18,20,22(27),23,25,28(38),29,31(36),32,34-nonadecaene
• InChI: InChI=1S/C28H12N12.Cu/c1-5-29-9-17-13(1)21-33-22-14-2-6-31-11-19(14)27(35-22)40-28-20-12-32-8-4-16(20)24(39-28)38-26-18-10-30-7-3-15(18)23(37-26)36-25(17)34-21;/h1-12H;/q-2;+2
• InChI Key: VHJDNKDQMUHOKI-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC2=C1C3=NC4=NC(=NC5=C6C=CN=CC6=C([N-]5)N=C7C8=C(C=NC=C8)C(=N7)N=C2[N-]3)C9=C4C=CN=C9.[Cu+2]
• Molecular Formula: C28H12CuN12
• Molecular Weight: 580.0 g/mol
• CAS No.: 15275-52-2

Description

Copper(II) 4,4',4'',4'''-tetraaza-29H,31H-phthalocyanine is a useful research compound. Its molecular formula is C28H12CuN12 and its molecular weight is 580.033. The purity is usually 95%.
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Scientific Research Applications

Environmental Toxicology and Pollution Control

Copper nanoparticles, including those based on copper phthalocyanine structures, are crucial in environmental toxicology due to their antimicrobial properties and potential as drug delivery agents in cancer therapy. Their toxicity mechanisms, which may include oxidative stress responses, necessitate a thorough review to understand their implications on human and environmental health (T. Ameh & C. Sayes, 2019). Additionally, copper's role in wastewater treatment highlights its significance in removing heavy metals from contaminated water, emphasizing the need for effective copper removal techniques to mitigate its environmental impact (N. Ab Hamid et al., 2022).

Advanced Materials and Catalysis

The application of phthalocyanines in organic photovoltaics (OPVs) showcases their potential in renewable energy technologies. Boron subphthalocyanines and silicon phthalocyanines, similar to copper(II) phthalocyanines, have shown impressive power conversion efficiencies, underscoring their importance in developing efficient and sustainable energy solutions (T. Grant et al., 2019).

Biomedical Applications

Copper-doped biomaterials are gaining attention in tissue engineering for bone and cartilage regeneration. These materials, incorporating copper ions, display enhanced properties such as antibacterial activity, angiogenesis, and osteogenesis, making them promising candidates for biomedical applications (Yufeng Wang, Wei Zhang, & Q. Yao, 2021).

Sustainable Supply and Toxicity Assessment

The sustainable supply of critical elements, including copper, is vital for the transition to a low-carbon economy. A review of copper's role in the supply chain for critical elements emphasizes the importance of increasing the recovery of copper and other critical elements to ensure a resilient and sustainable supply (M. Moats, L. Alagha, & K. Awuah-Offei, 2021). Moreover, understanding copper's essentiality and toxicity is crucial for human health, highlighting the need for a balanced intake and the potential health risks associated with copper deficiency or excess (Nasim Karim, 2018).

Safety and Hazards

Copper(II) 4,4’,4’‘,4’‘’-tetraaza-29H,31H-phthalocyanine may cause inflammation to the skin or other mucous membranes and may irritate to eyes, respiratory system, and skin. It is classified as Eye Irritant 2, Skin Irritant 2, and STOT SE 3. The target organ is the respiratory system.

Mechanism of Action

Target of Action

Copper(II) 4,4’,4’‘,4’‘’-tetraaza-29H,31H-phthalocyanine primarily targets biological macromolecules such as DNA, proteins, and lipids. Its role involves interacting with these molecules to induce oxidative stress and disrupt cellular functions .

Mode of Action

The compound interacts with its targets through redox reactions . Copper(II) ions can undergo redox cycling, generating reactive oxygen species (ROS) such as superoxide anions and hydroxyl radicals. These ROS can cause oxidative damage to DNA, proteins, and lipids, leading to cellular dysfunction and apoptosis .

Biochemical Pathways

The generation of ROS by Copper(II) 4,4’,4’‘,4’‘’-tetraaza-29H,31H-phthalocyanine affects several biochemical pathways:

• Lipid Peroxidation: ROS can initiate lipid peroxidation, disrupting membrane integrity and signaling pathways .

Pharmacokinetics

The pharmacokinetics of Copper(II) 4,4’,4’‘,4’‘’-tetraaza-29H,31H-phthalocyanine involve its absorption, distribution, metabolism, and excretion (ADME) properties:

• Excretion: It is primarily excreted via the renal route .

Result of Action

The molecular and cellular effects of Copper(II) 4,4’,4’‘,4’‘’-tetraaza-29H,31H-phthalocyanine include:

• Disruption of Cellular Homeostasis: The compound’s action leads to an imbalance in cellular redox states and metabolic processes .

Action Environment

Environmental factors significantly influence the compound’s action, efficacy, and stability:

• Oxygen Availability: The generation of ROS is dependent on the availability of molecular oxygen, influencing the compound’s oxidative effects .

: Information synthesized from various sources on the compound’s properties and mechanism of action.